6-(4-benzylpiperidin-1-yl)-N-(2-oxothiolan-3-yl)pyridazine-3-carboxamide
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Description
6-(4-benzylpiperidin-1-yl)-N-(2-oxothiolan-3-yl)pyridazine-3-carboxamide is a useful research compound. Its molecular formula is C21H24N4O2S and its molecular weight is 396.51. The purity is usually 95%.
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Scientific Research Applications
Acetylcholinesterase Inhibitors
Compounds structurally related to "6-(4-benzylpiperidin-1-yl)-N-(2-oxotetrahydrothiophen-3-yl)pyridazine-3-carboxamide" have been explored for their potential as acetylcholinesterase (AChE) inhibitors. For instance, derivatives of pyridazine have been designed and synthesized to act on AChE, an enzyme involved in neurotransmitter breakdown. These studies aimed to enhance cognitive functions by inhibiting AChE, potentially offering therapeutic avenues for diseases like Alzheimer's. The optimization of such compounds involves careful structural modifications to improve selectivity and potency against AChE, with certain derivatives showing significant inhibitory activities (J. Contreras et al., 2001).
Antimicrobial and Antioxidant Activities
Research has also been conducted on the synthesis of novel heterocyclic compounds, including those based on the pyridazine ring, for their potential antimicrobial and antioxidant activities. These compounds are synthesized through various chemical reactions, leading to the creation of new molecules that exhibit high efficiency in vitro against a range of pathogenic bacteria and fungi. Furthermore, their antioxidant properties have been investigated, suggesting their utility in combating oxidative stress-related conditions (M. Khalifa et al., 2015).
Anticonvulsant Activity
Another area of research application for pyridazine derivatives is in the development of anticonvulsant medications. Studies have focused on synthesizing and evaluating the anticonvulsant efficacy of these compounds in various animal models. The structural activity relationship (SAR) is a critical aspect of this research, with certain modifications on the pyridazine core leading to compounds with appreciable anticonvulsant activity. This research aims to contribute to the development of new therapeutic options for epilepsy (A. Hallot et al., 1986).
Dyeing Polyester Fibers and Biological Activities
Pyridazine derivatives have also been synthesized for use in dyeing polyester fibers, demonstrating the versatility of these compounds beyond biomedical applications. These novel synthesized compounds have shown not only to be effective dyes but also to possess biological activities, such as antioxidant and antitumor activities, showcasing their multifunctional potential (M. Khalifa et al., 2015).
Properties
IUPAC Name |
6-(4-benzylpiperidin-1-yl)-N-(2-oxothiolan-3-yl)pyridazine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H24N4O2S/c26-20(22-18-10-13-28-21(18)27)17-6-7-19(24-23-17)25-11-8-16(9-12-25)14-15-4-2-1-3-5-15/h1-7,16,18H,8-14H2,(H,22,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TXQWMVJKEQWALR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CC2=CC=CC=C2)C3=NN=C(C=C3)C(=O)NC4CCSC4=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.